2-ethyl-N-methyl-N-[(4-phenyl-1,3-thiazol-2-yl)methyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-ethyl-N-methyl-N-[(4-phenyl-1,3-thiazol-2-yl)methyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H18N4OS/c1-3-16-19-9-14(10-20-16)18(23)22(2)11-17-21-15(12-24-17)13-7-5-4-6-8-13/h4-10,12H,3,11H2,1-2H3
• InChI Key: GFNJFKVOVZHDOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)N(C)CC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

The compound is a part of the thiazolo[3,2-a]pyrimidine family, notable for its diverse chemical reactions and significant pharmacological potential. Research efforts have extensively explored its synthesis, structural characteristics, and the inherent chemical and physical properties that contribute to its application in various fields, excluding its use as a drug.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including interaction with different derivatives in various conditions, leading to the formation of novel thiazolopyrimidine derivatives. For instance, Mohamed (2021) discusses the creation of compounds through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives, resulting in ethyl iminothiazolopyridine-4-carboxylate and other derivatives through reactions at room temperature using EtOH/TEA solution (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of related compounds is characterized using techniques such as IR, 1H NMR, 13C NMR spectroscopy, and single crystal X-ray diffraction, demonstrating the compound's complex structure and intermolecular interactions, as detailed by Nagarajaiah and Begum (2015) (Nagarajaiah & Begum, 2015).

Chemical Reactions and Properties

The chemical reactivity and properties of thiazolopyrimidine derivatives involve transformations leading to various heterocyclic systems, as explored by Youssef et al. (2013), indicating the potential for generating biologically active compounds through strategic chemical modifications (Youssef et al., 2013).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the compound's behavior under different conditions. These properties are inferred through experimental data and analytical techniques, providing insights into the compound's stability and reactivity.

Chemical Properties Analysis

The compound's chemical properties, including reactivity with various reagents, potential for cyclization, and formation of derivatives, reflect its versatility and potential for further exploration in synthetic chemistry. Studies by Kulakov et al. (2009) on thiazolo[3,2-a]pyrimidines exemplify the methodological approaches to exploring these properties (Kulakov et al., 2009).